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Compound of Interest

Compound Name: Tpc2-A1-N

Cat. No.: B8136408 Get Quote

Essential Safety and Handling Guide for Tpc2-
A1-N
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of Tpc2-A1-N, a potent and Ca2+-permeable agonist of the two-pore channel 2

(TPC2). Adherence to these guidelines is critical to ensure personal safety and maintain the

integrity of experimental procedures.

Hazard Identification and Personal Protective
Equipment (PPE)
Tpc2-A1-N is classified with acute oral toxicity and is very toxic to aquatic life with long-lasting

effects.[1] Proper personal protective equipment is mandatory to minimize exposure risk.

Summary of Hazards:
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Hazard Classification GHS Category Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1 Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity      Category 1
Very toxic to aquatic life with

long lasting effects.[1]

Required Personal Protective Equipment (PPE):

PPE Category Item Specification

Eye Protection Safety Glasses or Goggles
Must be worn at all times to

prevent eye contact.

Hand Protection Chemical-resistant gloves
Nitrile or other appropriate

gloves should be worn.

Body Protection Laboratory Coat
A standard lab coat is required

to protect against skin contact.

Respiratory Protection Not generally required

Use in a well-ventilated area.

Avoid dust and aerosol

formation.[1]

Safe Handling and Storage
Proper handling and storage are crucial to maintain the stability of Tpc2-A1-N and prevent

accidental exposure.

Handling Precautions:

Avoid inhalation of dust or aerosols.[1]

Prevent contact with eyes and skin.[1]

Do not eat, drink, or smoke when using this product.[1]
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Wash hands thoroughly after handling.[1]

Use only in areas with appropriate exhaust ventilation.[1]

Storage Conditions:

Form Storage Temperature Additional Information

Powder -20°C

Keep container tightly sealed

in a cool, well-ventilated area.

[1]

In Solvent -80°C
Protect from direct sunlight and

sources of ignition.[1]

First Aid Measures
In case of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

Eye Contact

Remove contact lenses, if present. Immediately

flush eyes with large amounts of water. Seek

prompt medical attention.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Call a physician.[1]

Inhalation
Move the person to fresh air. If breathing is

difficult, provide respiratory support.[1]

Experimental Protocols and Workflow
Tpc2-A1-N is a valuable tool for studying TPC2 channels, mimicking the physiological actions

of nicotinic acid adenine dinucleotide phosphate (NAADP) to evoke Ca2+ signals.[2]
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Experimental Workflow for Handling Tpc2-A1-N:

Preparation

Experimentation

Cleanup and Disposal

Receipt and Inspection of Tpc2-A1-N

Don Appropriate PPE

Prepare Stock Solution (e.g., in DMSO)

Cell Culture and Treatment

Functional Assays (e.g., Ca2+ Imaging)

Decontaminate Work Area

Segregate and Dispose of Waste

Click to download full resolution via product page

Caption: A typical experimental workflow for using Tpc2-A1-N.
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Detailed Methodologies:

A common application of Tpc2-A1-N is in cell-based calcium imaging assays to study TPC2

channel activity.

Cell Culture and Transfection: Cells (e.g., HeLa or HEK293) are cultured under standard

conditions. For specific assays, cells may be transiently transfected with plasmids

expressing TPC2 variants.

Preparation of Tpc2-A1-N: A stock solution of Tpc2-A1-N is typically prepared in dimethyl

sulfoxide (DMSO).

Calcium Imaging:

Cells are loaded with a calcium indicator dye (e.g., Fura-2 AM).

The baseline fluorescence is recorded.

Tpc2-A1-N is added to the cells at a final concentration typically ranging from 10 µM to 60

µM.[3]

Changes in intracellular calcium are monitored using fluorescence microscopy.

Tpc2-A1-N Signaling Pathway
Tpc2-A1-N acts as an agonist of TPC2, which are ion channels located on endo-lysosomal

membranes. It mimics the action of the endogenous second messenger NAADP to trigger the

release of Ca2+ from these acidic organelles into the cytosol.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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